2-[(6-Methyl-2-phenyl-4-pyrimidinyl)oxy]propanoic acid

Specification

• CAS No.: 861212-19-3
• Molecular Formula: C14H14N2O3
• Molecular Weight: 258.277
• IUPAC Name: 2-(6-methyl-2-phenylpyrimidin-4-yl)oxypropanoic acid
• Standard InChI: InChI=1S/C14H14N2O3/c1-9-8-12(19-10(2)14(17)18)16-13(15-9)11-6-4-3-5-7-11/h3-8,10H,1-2H3,(H,17,18)
• Standard InChI Key: MPBCOLDQMXNXFC-UHFFFAOYSA-N
• SMILES: CC1=CC(=NC(=N1)C2=CC=CC=C2)OC(C)C(=O)O

Introduction

2-[(6-Methyl-2-phenyl-4-pyrimidinyl)oxy]propanoic acid is a compound of interest in the field of pharmaceutical intermediates and bioactive compounds. Its molecular structure consists of a pyrimidine ring substituted with a methyl and phenyl group, attached to a propanoic acid side chain via an ether linkage. This compound has been studied for its potential therapeutic applications, and its synthesis and characterization have been documented in scientific literature.

Synthesis and Characterization

The synthesis of 2-[(6-Methyl-2-phenyl-4-pyrimidinyl)oxy]propanoic acid typically involves the formation of the pyrimidine ring followed by the introduction of the propanoic acid side chain. Various methods can be employed, often requiring specific conditions such as heat, catalysts, or solvents like dichloromethane.

Characterization techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are used to confirm the structure and purity of the synthesized compound. These methods provide detailed information about the molecular structure and help in identifying any impurities.

Stability and Environmental Factors

The stability of 2-[(6-Methyl-2-phenyl-4-pyrimidinyl)oxy]propanoic acid can vary based on environmental conditions such as pH, temperature, and exposure to light. It is generally stable under dry conditions but sensitive to moisture.

Potential Applications

This compound has potential applications in several fields, primarily due to its classification as a pharmaceutical intermediate or bioactive compound. Its interaction with biological targets suggests potential therapeutic uses, although specific applications are not detailed in available literature.

Chemical and Physical Data

• CAS Number: 50773-41-6

• Molecular Formula: Not explicitly provided in the search results, but can be inferred from its structure.

• Synthesis Methods: Typically involves forming the pyrimidine ring followed by attaching the propanoic acid side chain.